Cas no 2137752-42-0 (1H-Pyrazole-5-sulfonyl fluoride, 1-cyclobutyl-)

• Product Name: 1H-Pyrazole-5-sulfonyl fluoride, 1-cyclobutyl-
• CAS No: 2137752-42-0
• MF: C₇H₉FN₂O₂S
• MW: 204.221963644028
• CID: 5279419
• Update Time: 2025-05-19

1H-Pyrazole-5-sulfonyl fluoride, 1-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonyl fluoride, 1-cyclobutyl-

• Inchi： 1S/C7H9FN2O2S/c8-13(11,12)7-4-5-9-10(7)6-2-1-3-6/h4-6H,1-3H2
• InChI Key： RWFQYLYDBDAARH-UHFFFAOYSA-N
• SMILES： N1(C2CCC2)C(S(F)(=O)=O)=CC=N1

Additional information on 1H-Pyrazole-5-sulfonyl fluoride, 1-cyclobutyl-

1H-Pyrazole-5-sulfonyl Fluoride, 1-Cyclobutyl: A Comprehensive Overview

1H-Pyrazole-5-sulfonyl fluoride, 1-cyclobutyl is a compound with the CAS number 2137752-42-0, which has garnered significant attention in the field of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. The name itself highlights its key functional groups: the pyrazole ring, the sulfonyl group, and the cyclobutyl substituent. These features contribute to its versatility and reactivity in chemical reactions.

The pyrazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, is a fundamental component of this compound. Pyrazoles are known for their stability and ability to participate in various types of bonding, making them valuable in drug design and materials synthesis. The sulfonyl group (-SO₂-) adds electron-withdrawing properties, enhancing the compound's reactivity and making it suitable for use in sulfonamide formation—a common reaction in pharmaceutical chemistry. The cyclobutyl group introduces strain into the molecule, which can influence its reactivity and physical properties.

Recent studies have explored the synthesis of 1H-pyrazole-5-sulfonyl fluoride, 1-cyclobutyl, focusing on optimizing reaction conditions to improve yield and purity. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to synthesize this compound efficiently. The use of microwave-assisted synthesis has also been reported, demonstrating faster reaction times and higher yields compared to traditional methods.

In terms of applications, 1H-pyrazole-5-sulfonyl fluoride, 1-cyclobutyl has shown promise in pharmaceutical research. Its ability to form stable sulfonamides makes it a valuable intermediate in drug development. For instance, it has been used as a precursor for compounds targeting kinase inhibitors, which are critical in treating various cancers. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials.

The physical properties of this compound are also worth noting. Its melting point and solubility characteristics make it suitable for use in various solvents commonly employed in organic synthesis. The presence of the cyclobutyl group introduces steric hindrance, which can influence the compound's solubility and stability under different conditions.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of 1H-pyrazole-5-sulfonyl fluoride, 1-cyclobutyl. Initial studies suggest that it has low toxicity to aquatic organisms, making it a safer choice for industrial applications compared to some other fluorinated compounds.

In conclusion, 1H-pyrazole-5-sulfonyl fluoride, 1-cyclobutyl (CAS No: 2137752-42-0) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel compounds with specific functional properties.